Cas no 1354018-64-6 ((S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride)

• Product Name: (S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride
• CAS No: 1354018-64-6
• MF: C₁₀H₁₃Cl₃N₂O₂S
• MW: 331.646418333054
• MDL: MFCD21098976
• CID: 2091676
• PubChem ID: 66570245
• Update Time: 2025-07-21

(S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride
• AKOS024464365
• 1354018-64-6
• 2,4-Dichloro-N-(S)-pyrrolidin-3-yl-benzenesulfonamide HCl
• C10H13Cl3N2O2S
• 2,4-Dichloro-N-(S)-pyrrolidin-3-yl-benzenesulfonamide hydrochloride
• (S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamidehydrochloride
• 2,4-Dichloro-N-[(3S)-3-pyrrolidinyl]benzenesulfonamide hydrochloride (1:1)
• G71379
• 2,4-dichloro-N-[(3S)-pyrrolidin-3-yl]benzenesulfonamide;hydrochloride

• MDL： MFCD21098976
• Inchi： 1S/C10H12Cl2N2O2S.ClH/c11-7-1-2-10(9(12)5-7)17(15,16)14-8-3-4-13-6-8;/h1-2,5,8,13-14H,3-4,6H2;1H/t8-;/m0./s1
• InChI Key： VXGOKDCIPCUZIC-QRPNPIFTSA-N
• SMILES： ClC1C=C(C=CC=1S(N[C@@H]1CNCC1)(=O)=O)Cl.Cl

Computed Properties

• Exact Mass: 329.976332g/mol
• Monoisotopic Mass: 329.976332g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 358
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.6Ų

Additional information on (S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride

(S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride and Its Significance in Modern Pharmaceutical Research

The compound with the CAS number 1354018-64-6, specifically (S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride, represents a fascinating subject of study in the realm of pharmaceutical chemistry. This enantiomerically pure sulfonamide derivative has garnered attention due to its unique structural features and promising biological activities, making it a valuable candidate for further exploration in drug discovery and development.

Structurally, this molecule is characterized by a benzenesulfonamide core substituted with two chlorine atoms at the 2- and 4-positions, linked to a pyrrolidine moiety through an amide bond. The presence of the chiral center at the pyrrolidine ring imparts stereochemical specificity, which is a critical factor in determining the biological efficacy and pharmacokinetic properties of pharmaceutical agents. The hydrochloride salt form enhances the compound's solubility, facilitating its use in various biochemical assays and in vitro studies.

In recent years, sulfonamide derivatives have been extensively investigated for their potential therapeutic applications. These compounds exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in (S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride contributes to its unique interaction with biological targets, particularly enzymes and receptors involved in disease pathways.

One of the most compelling aspects of this compound is its role in the development of novel therapeutic strategies. For instance, studies have shown that sulfonamides can modulate the activity of enzymes such as dihydrofolate reductase (DHFR), which is crucial in cancer metabolism. The chiral nature of (S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride allows for precise targeting of specific enantiomers, potentially leading to higher efficacy and fewer side effects compared to racemic mixtures.

Furthermore, the benzenesulfonamide moiety is known for its ability to interact with biological molecules through hydrogen bonding and dipole-dipole interactions. This property makes it an excellent scaffold for designing molecules that can selectively bind to disease-causing targets. The chlorine atoms at the 2- and 4-positions enhance the compound's lipophilicity, improving its ability to cross biological membranes, which is essential for drug absorption and distribution.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Molecular docking studies using (S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride have revealed potential interactions with various proteins implicated in neurological disorders. These findings suggest that this compound could be a promising lead for developing treatments against conditions such as Alzheimer's disease and Parkinson's disease.

The pharmaceutical industry has been particularly interested in harnessing the therapeutic potential of enantiomerically pure compounds like (S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride. Enantiomeric purity is crucial because different enantiomers of a molecule can exhibit distinct pharmacological properties. For example, one enantiomer might be therapeutically active while another could be inactive or even harmful. By focusing on single-enantiomer compounds, researchers can optimize drug design to maximize benefits while minimizing adverse effects.

In conclusion, (S)-2,4-Dichloro-N-(pyrrolidin-3-yl)benzenesulfonamide hydrochloride represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable tool for drug discovery and development. As research continues to uncover new therapeutic applications for sulfonamide derivatives, compounds like this one are poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.